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Compound of Interest

Compound Name: Tristearin

Cat. No.: B1683673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tristearin (glyceryl

tristearate) in the formulation of cosmetic and skincare products. This document outlines its

functions, benefits, and provides detailed protocols for its incorporation and analysis in various

formulations.

Introduction to Tristearin
Tristearin is the triglyceride of stearic acid, a saturated fatty acid. It is a white, odorless, waxy

solid at room temperature and is found naturally in many animal and vegetable fats, such as

tallow and cocoa butter.[1][2] In cosmetic and skincare formulations, tristearin is a versatile

ingredient valued for its texturizing, moisturizing, and stabilizing properties.[1][3]

Key Functions and Applications
Tristearin serves several key functions in cosmetic and skincare products:

Emollient: It softens and soothes the skin by forming a protective layer that helps to lock in

moisture.[3][4]

Occlusive Agent: By forming a barrier on the skin's surface, it reduces transepidermal water

loss (TEWL), thereby helping to maintain skin hydration.
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Viscosity Increasing Agent: It is used to thicken formulations, providing a desirable texture

and consistency to creams and lotions.[5][6]

Structure-Forming Component: In anhydrous products like pressed powders and lipsticks, it

acts as a binder and provides structural integrity.[1]

Stabilizer: It helps to stabilize emulsions by modifying the crystal structure of the lipid phase.

[7]

Its applications span a wide range of products including creams, lotions, makeup, deodorants,

and sunscreens.[5][6]

Quantitative Data Summary
The following tables summarize key quantitative data for the use of tristearin in cosmetic

formulations.

Table 1: General Formulation Parameters

Parameter Value Reference

INCI Name Tristearin [4]

Typical Utilization Rate 1 - 20% [4]

Appearance White flake powder/crystal [3][4]

Solubility
Soluble in oil, insoluble in

water
[1][4]

Melting Point 66 - 74 °C [3]

Storage Store at room temperature [4]

Table 2: Safety and Irritation Data
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Test Type Concentration Result Reference

Repeat Insult Patch

Test
1.68% Negative [5][8]

Ocular Irritation

(Human)
0.32%

Transient, mild to

moderate irritation
[5][8]

Patch Test (4-hour) Undiluted No irritation [9]

Guinea Pig

Sensitization
50% Not a sensitizer [9]

Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W)
Emulsion with Tristearin
This protocol describes the preparation of a basic O/W cream incorporating tristearin for its

viscosity-enhancing and emollient properties.

Materials:

Oil Phase:

Tristearin: 3-5%

Cetyl Alcohol: 2-4%

Sunflower Oil: 15-20%

Emulsifier (e.g., Glyceryl Stearate): 3-5%

Aqueous Phase:

Deionized Water: q.s. to 100%

Glycerin: 3-5%
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Preservative (e.g., Phenoxyethanol): 0.5-1%

Equipment:

Two heat-resistant beakers

Water bath or heating mantle

Homogenizer or high-shear mixer

Stirring rod or overhead stirrer

pH meter

Procedure:

Preparation of Phases:

In one beaker, combine all components of the oil phase.

In a separate beaker, combine all components of the aqueous phase.

Heating:

Heat both phases separately to 70-75°C. Stir both phases until all components are

completely dissolved and uniform.

Emulsification:

Slowly add the oil phase to the aqueous phase while continuously stirring with a

homogenizer at a moderate speed.

Increase the homogenization speed and mix for 5-10 minutes until a uniform, white

emulsion is formed.

Cooling:

Begin cooling the emulsion while stirring gently with an overhead stirrer.
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Final Additions:

When the emulsion has cooled to below 40°C, add any heat-sensitive ingredients such as

fragrances or active ingredients.

pH Adjustment:

Check the pH of the final formulation and adjust if necessary to the desired range (typically

5.5-6.5 for skincare products).

Final Mixing:

Stir gently until the cream is smooth and uniform.

Protocol for Evaluating the Stability of a Tristearin-
Containing Emulsion
This protocol outlines a method for assessing the physical stability of the prepared emulsion.

Materials:

The prepared O/W emulsion

Centrifuge

Incubators or ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)

Microscope with a camera

Viscometer

Procedure:

Initial Characterization:

Measure the initial viscosity of the emulsion.

Observe the initial microscopic appearance, noting globule size and distribution.
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Accelerated Stability Testing (Centrifugation):

Centrifuge a sample of the emulsion at 3000 rpm for 30 minutes.

Observe for any signs of phase separation, creaming, or coalescence.

Thermal Stability Testing:

Store samples of the emulsion at different temperatures (4°C, 25°C, and 40°C) for a

period of 1 to 3 months.

At regular intervals (e.g., 1 week, 1 month, 3 months), visually inspect the samples for any

changes in color, odor, or appearance.

Measure the viscosity and observe the microscopic appearance to track changes over

time.

Freeze-Thaw Cycling:

Subject a sample to at least three freeze-thaw cycles (e.g., 24 hours at -10°C followed by

24 hours at 25°C).

After the final cycle, observe for any signs of instability.

Visualizations
Logical Relationship of Tristearin's Functions in
Skincare
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Caption: Functional roles of Tristearin in cosmetic formulations.
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Caption: Workflow for O/W emulsion preparation and stability analysis.
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Safety and Regulatory Information
Tristearin is considered safe for use in cosmetics by the Cosmetic Ingredient Review (CIR)

Expert Panel.[8] It has been shown to be non-irritating and non-sensitizing in human patch

tests at typical use concentrations.[5][8][9] However, as with many cosmetic ingredients, it is

recommended to exercise care when formulating, as glyceryl triesters may enhance the

penetration of other chemicals.[8] Tristearin derived from plant sources can be used in

cosmetics marketed in the European Union.[5][6]

Conclusion
Tristearin is a valuable and versatile ingredient in the formulation of a wide array of cosmetic

and skincare products. Its multifunctional properties as an emollient, occlusive, viscosity

modifier, and stabilizer contribute significantly to the desired texture, stability, and efficacy of

final formulations. The provided protocols offer a foundational approach for the incorporation

and evaluation of tristearin in product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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